Cas no 1805286-58-1 (3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine)

• Product Name: 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine
• CAS No: 1805286-58-1
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4875938
• Update Time: 2025-07-21

3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C8H4BrF2IN2/c9-2-4-1-5(12)7(8(10)11)14-6(4)3-13/h1,8H,2H2
• InChI Key： YMHCCCVKRUPHOQ-UHFFFAOYSA-N
• SMILES： IC1=CC(CBr)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine

Introduction to 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine (CAS No. 1805286-58-1)

3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine, with the chemical identifier CAS No. 1805286-58-1, is a highly versatile and structurally interesting heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyridine class, which is renowned for its broad spectrum of biological activities and its role as a fundamental scaffold in the development of pharmaceuticals. The unique combination of functional groups present in this molecule, including a bromomethyl substituent, a cyano group, a difluoromethyl moiety, and an iodo atom, makes it an invaluable building block for synthetic chemists and biologists alike.

The bromomethyl group at the 3-position of the pyridine ring provides a reactive handle for further functionalization through nucleophilic substitution reactions. This reactivity is particularly useful in constructing more complex molecular architectures, enabling the synthesis of diverse derivatives that can be screened for biological activity. The presence of the cyano group at the 2-position introduces a polar electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. Additionally, the difluoromethyl group, located at the 6-position, is a well-known pharmacophore that enhances metabolic stability and binding affinity in many drug candidates.

The iodo substituent at the 5-position serves as another point of modification, allowing for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or vinyl groups into complex molecules, thereby expanding the chemical space for drug discovery. The structural features of 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine make it an attractive intermediate for the synthesis of novel compounds with potential applications in various therapeutic areas.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their demonstrated efficacy in treating a range of diseases. For instance, studies have shown that pyridine-based compounds can exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory disorders. The specific arrangement of functional groups in 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine suggests that it may interact with such targets, making it a promising candidate for further investigation.

One particularly noteworthy application of this compound is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes, and their dysregulation is associated with numerous diseases. Pyridine derivatives have shown promise as PPI modulators due to their ability to disrupt or stabilize protein complexes. The combination of a bromomethyl group for further derivatization and other electron-withdrawing groups like the cyano and difluoromethyl moieties enhances the likelihood of binding to PPIs through both hydrophobic and electrostatic interactions.

Recent advances in computational chemistry have also facilitated the design of novel derivatives based on 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine. By leveraging machine learning models and virtual screening techniques, researchers can predict the biological activity of different analogs before conducting expensive wet-lab experiments. This approach has significantly accelerated drug discovery pipelines and has led to the identification of several high-potency lead compounds derived from pyridine scaffolds.

The synthesis of 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine itself presents an interesting challenge due to its multiple reactive sites. However, modern synthetic methodologies have made it increasingly feasible to construct this molecule efficiently. For example, palladium-catalyzed cross-coupling reactions can be used to introduce aryl or vinyl groups at various positions on the pyridine ring, while nucleophilic substitution reactions can be employed to replace the bromomethyl group with other functional groups as needed.

The versatility of this compound extends beyond its use as an intermediate in drug synthesis; it also finds applications in materials science and agrochemical research. Pyridine derivatives are known to exhibit interesting electronic properties when incorporated into organic semiconductors or metal-organic frameworks (MOFs). Additionally, their structural motifs are often found in agrochemicals where they serve as key components in pesticides and herbicides.

In conclusion,3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine (CAS No. 1805286-58-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features enable diverse modifications through synthetic chemistry techniques such as cross-coupling reactions and nucleophilic substitutions. The growing body of research on pyridine derivatives underscores their importance as scaffolds for drug discovery efforts aimed at treating various diseases.